2,5-Bis(4-methoxyphenyl)-3,4-diphenylcyclopenta-2,4-dien-1-one

• CAS RN: 38268-21-2
• Molecular Formula: C31H24O3
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 2,5-bis(4-methoxyphenyl)-3,4-diphenylcyclopenta-2,4-dien-1-one
• InChI: InChI=1S/C31H24O3/c1-33-25-17-13-23(14-18-25)29-27(21-9-5-3-6-10-21)28(22-11-7-4-8-12-22)30(31(29)32)24-15-19-26(34-2)20-16-24/h3-20H,1-2H3
• InChI Key: DURKLCIFQNJMIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=C(C2=O)C3=CC=C(C=C3)OC)C4=CC=CC=C4)C5=CC=CC=C5

Description

2,5-Bis(4-methoxyphenyl)-3,4-diphenylcyclopenta-2,4-dien-1-one is a useful research compound. Its molecular formula is C31H24O3 and its molecular weight is 444.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Equivalent weights of benzil and the 1,3-bis(4-methoxyphenyl)propanone prepared in the first step are dissolved in, for example, alcohol and heated to incipient boiling. A condensation reaction is initiated by the addition of a small amount of an aqueous potassium hydroxide solution. The solution is heated at reflux to form a purple-black slurry which on purification results in an excellent yield (91%) of purple-colored crystalline 2,5-bis (4-methoxyphenyl)-3,4-diphenylcyclopentadienone, or α,α′-bis(4-methoxy)-tetracyclone, melting at approximately 186-188° C.